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Compound of Interest

Compound Name: (Ethylthio)acetone

cat. No.: B1583251

An In-depth Technical Guide to (Ethylthio)acetone

Abstract

(Ethylthio)acetone, also known as 1-(ethylthio)propan-2-one (CAS No. 20996-62-7), is a [3-
keto sulfide, a class of organosulfur compounds featuring both a ketone and a thioether
functional group. This unigue bifunctionality makes it a valuable intermediate and building block
in synthetic organic chemistry. This guide provides a comprehensive overview of
(Ethylthio)acetone, detailing its chemical and physical properties, established synthesis
protocols, characteristic reactivity, and essential safety and handling information. The content is
tailored for researchers, chemists, and professionals in drug development and materials
science who may utilize this compound in their work.

Chemical Identity and Physicochemical Properties

(Ethylthio)acetone is a colorless liquid.[1] It is identified by several names and registry
numbers, ensuring its unambiguous recognition in chemical literature and databases.[2][3]

Table 1: Chemical Identifiers for (Ethylthio)acetone
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Identifier Value

CAS Number 20996-62-7[4]

IUPAC Name 1-(ethylsulfanyl)propan-2-one[4]

Synonyme 1-(Ethylthio)acetone, Ethyl 2-oxopropyl sulfide,

Thioethoxy acetone, a-(Ethylthio)acetone[2][3]

Molecular Formula C5H100S[4]

Molecular Weight 118.20 g/mol [5]

InChl Key ZKDXKBIOEVBFGV-UHFFFAOYSA-N[4]
Canonical SMILES CCSCC(C)=0[4]

The physical properties of (Ethylthio)acetone are critical for its handling, purification, and use
in reactions. These properties have been experimentally determined and are summarized
below.

Table 2: Physicochemical Properties of (Ethylthio)acetone

Property Value Source
Physical State Liquid [1]
Appearance Clear, colorless [1]
Boiling Point 170-172 °C [1][2]
Flash Point 52 °C (125.6 °F) [1112]
Density 0.995 g/cm? [2]
Refractive Index (@ 20°C) 1.4720 [2]

Synthesis and Reactivity

The synthesis of -keto sulfides like (Ethylthio)acetone is a well-established area of organic
chemistry.[6] The most direct and common method involves the nucleophilic substitution of an
a-haloketone with a thiol or its corresponding thiolate salt.[6][7]
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General Synthesis Pathway: SN2 Alkylation

The synthesis of (Ethylthio)acetone is classically achieved via the reaction of chloroacetone
with ethanethiol. This reaction proceeds through a standard SN2 mechanism where the sulfur
atom of the thiol(ate) acts as a potent nucleophile, displacing the chloride leaving group from
the a-carbon of the ketone.[7] The presence of a mild base is typically required to deprotonate
the thiol, forming the more nucleophilic thiolate anion.

Chloroacetone + Ethanethiol

Base (e.g., NaH, K2CO3)
olvent (e.g., Acetone, DMF)

(Ethylthio)acetone + HCI

Click to download full resolution via product page

Caption: General synthesis of (Ethylthio)acetone via SN2 reaction.

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of (Ethylthio)acetone.
Materials:

» Ethanethiol

e Chloroacetone

e Potassium Carbonate (K2COs), anhydrous

¢ Acetone (solvent), anhydrous

o Diethyl ether

o Saturated sodium bicarbonate solution
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 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.
Procedure:

e Setup: Equip a dry 500 mL round-bottom flask with a magnetic stir bar and a reflux
condenser under a nitrogen atmosphere.

» Reagents: To the flask, add anhydrous acetone (200 mL) and anhydrous potassium
carbonate (1.2 equivalents).

» Thiol Addition: While stirring vigorously, add ethanethiol (1.0 equivalent) to the suspension.

» Halo-ketone Addition: Add chloroacetone (1.05 equivalents) dropwise to the mixture at room
temperature. An exotherm may be observed.

e Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the
reaction progress by TLC or GC-MS.

o Workup: After completion, cool the mixture to room temperature and filter off the inorganic
salts.

e Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator.

o Extraction: Redissolve the crude residue in diethyl ether (150 mL) and transfer to a
separatory funnel. Wash the organic layer sequentially with water (2 x 100 mL), saturated
sodium bicarbonate solution (1 x 100 mL), and brine (1 x 100 mL).

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: Purify the crude (Ethylthio)acetone by vacuum distillation to obtain a colorless
liquid.

Chemical Reactivity
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The reactivity of (Ethylthio)acetone is dictated by the interplay between the ketone carbonyl
group and the adjacent thioether linkage.

(Ethylthio)acetone
CsH100S

Oxidation
(e.g., with m-CPBA, H202)

Nucleophilic Addition Deprotonation
(e.g., Grignard, Hydrides) |(forms enolate)

Ketone Carbonyl (C=0) a-Carbon Sulfur Atom
- Electrophilic site - Acidic protons - Nucleophilic
- Enolization possible - Site for enolate formation - Can be oxidized (sulfoxide, sulfone)

Click to download full resolution via product page
Caption: Key reactivity sites of (Ethylthio)acetone.
o Carbonyl Group: The ketone is susceptible to standard nucleophilic addition reactions.

e 0-Methylene Protons: The protons on the carbon between the carbonyl and sulfur groups are
acidic and can be removed by a base to form an enolate. This enolate can then participate in
various alkylation and condensation reactions.

o Sulfur Atom: The lone pairs on the sulfur atom make it nucleophilic and susceptible to
oxidation. Mild oxidation (e.g., with one equivalent of m-CPBA) yields the corresponding [3-
keto sulfoxide, while stronger oxidation can produce the -keto sulfone. These oxidized
derivatives have distinct and useful reactivity profiles.[8]

Applications in Research and Development

While large-scale industrial applications for (Ethylthio)acetone are not widely documented, its
role as a research chemical and synthetic intermediate is significant. Its utility stems from its
classification as a [-keto sulfide.

¢ Synthetic Intermediate: -keto sulfides are versatile precursors in organic synthesis.[8] The
functional groups can be manipulated to build more complex molecular architectures, which
is a cornerstone of medicinal chemistry and drug discovery.
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o Heterocycle Synthesis: The bifunctional nature of (Ethylthio)acetone makes it a suitable
starting material for the synthesis of various sulfur-containing heterocyclic compounds.

o Flavor and Fragrance Research: Although not recommended for flavor or fragrance use,
related thioethers and ketones are studied for their organoleptic properties.[9] The chemical
properties of (Ethylthio)acetone could make it a subject of interest in foundational flavor

chemistry research.

Safety, Handling, and Storage

(Ethylthio)acetone is classified as a flammable liquid and requires appropriate precautions for
safe handling.[1][2] The toxicological properties have not been fully investigated, warranting a

cautious approach.[1]

Table 3: Hazard and Precautionary Information
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Classification Code Statement

Flammable liquid and vapour.
[2][10]

Hazard Statement H226

Keep away from heat, sparks,
Precautionary Statement P210 open flames, and hot surfaces.
— No smoking.[1][10]

] Ground/bond container and
Precautionary Statement P240 o )
receiving equipment.[10]

Use explosion-proof
Precautionary Statement P241 electrical/ventilating/lighting

equipment.[1][10]

Wear protective
Precautionary Statement P280 gloves/protective clothing/eye

protection/face protection.

IF ON SKIN (or hair): Take off
) immediately all contaminated
Precautionary Statement P303+P361+P353 ) ) o
clothing. Rinse skin with

water/shower.[1][10]

Dispose of contents/container
Precautionary Statement P501 to an approved waste disposal

plant.

Handling and Personal Protective Equipment (PPE)

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
vapors.[1]

e Use non-sparking tools and take precautionary measures against static discharge.[1]

o Wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves (e.g.,
nitrile), and a lab coat.[1]

e Avoid contact with skin, eyes, and clothing.[1]
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First Aid Measures

« If on Skin: Immediately remove all contaminated clothing and rinse the affected area with
plenty of water for at least 15 minutes.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek medical attention if irritation persists.[1]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.[1]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from heat, sparks, open flames, and other sources of ignition.[1]

» Store separately from strong oxidizing agents.[1]

Toxicological and Ecological Information

The toxicological and ecological properties of (Ethylthio)acetone have not been fully
investigated.[1] There is no available data on mutagenic, reproductive, or developmental
effects.[1] Due to the lack of data, it should be handled with the assumption that it is potentially
hazardous, and exposure should be minimized. Do not empty into drains or the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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